
Commercial Sources and Technical Guide for
High-Purity 5-Methyltetrahydrofolic Acid-¹³C₆

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: 5-Methyltetrahydrofolic acid-13C6

Cat. No.: B15558108

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial sources, key

specifications, and relevant experimental applications of high-purity 5-Methyltetrahydrofolic

acid-¹³C₆ (5-MTHF-¹³C₆). This isotopically labeled form of the primary active metabolite of folate

is a critical tool in metabolic research, clinical diagnostics, and drug development, enabling

precise tracing and quantification in complex biological systems.

Commercial Availability and Specifications
High-purity 5-Methyltetrahydrofolic acid-¹³C₆ is available from specialized chemical suppliers.

While several vendors offer various isotopically labeled forms of 5-MTHF, Alfa Chemistry is a

notable commercial source for the ¹³C₆ variant. For comparative purposes, specifications for

the more commonly listed ¹³C₅ variant from other major suppliers are also included.

Table 1: Commercial Supplier Specifications for Isotopically Labeled 5-Methyltetrahydrofolic

Acid
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Supplier
Product
Name

CAS
Number

Molecular
Formula

Purity
Isotopic
Enrichment

Alfa

Chemistry

[¹³C₆]-5-

Methyltetrahy

drofolic acid

212248-92-5
C₁₄¹³C₆H₂₅N₇

O₆
≥98% 99% ¹³C

Cambridge

Isotope

Laboratories,

Inc.

5-

Methyltetrahy

drofolic acid

(glutamic

acid-¹³C₅,

99%)

2687960-08-

1

¹³C₅C₁₅H₂₅N₇

O₆

95%

(Chemical

Purity)

99 atom %

¹³C

Sigma-

Aldrich

5-

Methyltetrahy

drofolic acid-

(glutamic

acid-¹³C₅)

Not specified
¹³C₅C₁₅H₂₅N₇

O₆
95% (CP)

99 atom %

¹³C

MedChemEx

press

5-

Methyltetrahy

drofolic acid-

¹³C₅

Not specified Not specified Not specified Not specified

The Role of 5-MTHF in One-Carbon Metabolism
5-Methyltetrahydrofolic acid is the primary circulating form of folate in the body and plays a

crucial role in one-carbon metabolism. This metabolic network is fundamental for the synthesis

of nucleotides (purines and thymidylate) and amino acids (methionine), as well as for the

methylation of DNA, RNA, and proteins. The use of ¹³C-labeled 5-MTHF allows researchers to

trace the flux of one-carbon units through these critical pathways.

Below is a diagram illustrating the central role of 5-MTHF in the folate and methionine cycles.
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Diagram of the central role of 5-MTHF in one-carbon metabolism.

Experimental Protocols: Quantification of 5-MTHF-
¹³C₆ in Biological Samples
The quantification of 5-MTHF-¹³C₆ and its metabolites in biological matrices such as plasma or

serum is typically performed using liquid chromatography-tandem mass spectrometry (LC-

MS/MS). This technique offers high sensitivity and specificity, allowing for the differentiation of

the labeled compound from its endogenous, unlabeled counterparts.
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Key Experimental Steps:

Sample Preparation:

To 500 µL of plasma or serum, add an appropriate internal standard (e.g., ¹³C₅-5-MTHF or

a deuterated analog).

Precipitate proteins by adding 1.5 mL of methanol containing an antioxidant like 2-

mercaptoethanol and a small amount of ammonium hydroxide to improve stability.

Vortex the mixture thoroughly and centrifuge to pellet the precipitated proteins.

Transfer the supernatant to a clean tube and evaporate to dryness under a stream of

nitrogen.

Reconstitute the residue in a suitable mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis:

Chromatography: Separation is typically achieved on a C18 reversed-phase column. A

gradient elution with a mobile phase consisting of an aqueous component (e.g., 0.1%

formic acid in water) and an organic component (e.g., acetonitrile or methanol) is

commonly used.

Mass Spectrometry: Detection is performed using a tandem mass spectrometer equipped

with an electrospray ionization (ESI) source, usually operated in positive ion mode.

Multiple Reaction Monitoring (MRM) is employed for selective and sensitive quantification.

The MRM transitions would be specific for the precursor and product ions of 5-MTHF-¹³C₆

and the internal standard.

Below is a workflow diagram for a typical LC-MS/MS experiment for 5-MTHF-¹³C₆ analysis.
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Workflow for the quantification of 5-MTHF-¹³C₆ by LC-MS/MS.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15558108/docs?utm_src=pdf-body-img#commercial-sources-and-technical-guide-for-high-purity-5-methyltetrahydrofolic-acid-c
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558108?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Applications in Research and Drug Development
The use of 5-Methyltetrahydrofolic acid-¹³C₆ as a tracer provides valuable insights into several

areas of research:

Metabolic Flux Analysis: Tracing the ¹³C label allows for the determination of the rates of

metabolic pathways involved in one-carbon metabolism. This is particularly relevant in

cancer research, where metabolic reprogramming is a hallmark of tumor cells.

Bioavailability Studies: It can be used to accurately determine the absorption and

bioavailability of different forms of folate from foods or supplements.

Pharmacokinetics and Drug Metabolism: In drug development, it can be used to study how a

drug candidate affects folate metabolism or to trace the metabolic fate of folate-based drugs.

Clinical Diagnostics: Isotope dilution assays using ¹³C₆-5-MTHF as an internal standard can

provide highly accurate measurements of endogenous folate levels, aiding in the diagnosis

of folate deficiencies.

This technical guide provides a foundational understanding of the commercial sources,

technical specifications, and applications of high-purity 5-Methyltetrahydrofolic acid-¹³C₆. For

specific applications, researchers should consult the detailed product information from the

respective suppliers and relevant scientific literature for optimized experimental protocols.

To cite this document: BenchChem. [Commercial Sources and Technical Guide for High-
Purity 5-Methyltetrahydrofolic Acid-¹³C₆]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15558108/docs#commercial-sources-and-technical-
guide-for-high-purity-5-methyltetrahydrofolic-acid-c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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